3-Epiglochidiol diacetate
3-Epiglochidiol diacetate
Brand Name:
Vulcanchem
CAS No.:
6587-37-7
VCID:
VC0109503
InChI:
InChI=1S/C34H54O4/c1-20(2)23-13-15-31(7)17-18-32(8)24(29(23)31)11-12-26-33(32,9)16-14-25-30(5,6)27(37-21(3)35)19-28(34(25,26)10)38-22(4)36/h23-29H,1,11-19H2,2-10H3/t23-,24+,25-,26-,27-,28+,29+,31+,32+,33+,34-/m0/s1
SMILES:
CC(=C)C1CCC2(C1C3CCC4C(C3(CC2)C)(CCC5C4(C(CC(C5(C)C)OC(=O)C)OC(=O)C)C)C)C
Molecular Formula:
C34H54O4
Molecular Weight:
526.8 g/mol
3-Epiglochidiol diacetate
CAS No.: 6587-37-7
Reference Standards
VCID: VC0109503
Molecular Formula: C34H54O4
Molecular Weight: 526.8 g/mol
| CAS No. | 6587-37-7 |
|---|---|
| Product Name | 3-Epiglochidiol diacetate |
| Molecular Formula | C34H54O4 |
| Molecular Weight | 526.8 g/mol |
| IUPAC Name | [(1R,3aR,5aR,5bR,7aS,9S,11R,11aR,11bS,13aR,13bR)-11-acetyloxy-3a,5a,5b,8,8,11a-hexamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-9-yl] acetate |
| Standard InChI | InChI=1S/C34H54O4/c1-20(2)23-13-15-31(7)17-18-32(8)24(29(23)31)11-12-26-33(32,9)16-14-25-30(5,6)27(37-21(3)35)19-28(34(25,26)10)38-22(4)36/h23-29H,1,11-19H2,2-10H3/t23-,24+,25-,26-,27-,28+,29+,31+,32+,33+,34-/m0/s1 |
| Standard InChIKey | PUJKRJBNTXQYSO-NIFDHWSYSA-N |
| Isomeric SMILES | CC(=C)[C@@H]1CC[C@]2([C@H]1[C@H]3CC[C@H]4[C@]([C@@]3(CC2)C)(CC[C@@H]5[C@@]4([C@@H](C[C@@H](C5(C)C)OC(=O)C)OC(=O)C)C)C)C |
| SMILES | CC(=C)C1CCC2(C1C3CCC4C(C3(CC2)C)(CCC5C4(C(CC(C5(C)C)OC(=O)C)OC(=O)C)C)C)C |
| Canonical SMILES | CC(=C)C1CCC2(C1C3CCC4C(C3(CC2)C)(CCC5C4(C(CC(C5(C)C)OC(=O)C)OC(=O)C)C)C)C |
| Appearance | Powder |
| PubChem Compound | 21582884 |
| Last Modified | Nov 11 2021 |
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